1,3-Bis-(4-butylbenzyl)-imidazoliumchlorid
1,3-Bis-(4-butylbenzyl)-imidazoliumchlorid
Brand Name:
Vulcanchem
CAS No.:
177748-19-5
VCID:
VC20767344
InChI:
InChI=1S/C31H37NO3/c1-7-28(23-11-9-8-10-12-23)29(24-13-17-26(18-14-24)34-22-21-32(5)6)25-15-19-27(20-16-25)35-30(33)31(2,3)4/h8-20H,7,21-22H2,1-6H3
SMILES:
CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC(=O)C(C)(C)C)C3=CC=CC=C3
Molecular Formula:
C₃₁H₃₇NO₃
Molecular Weight:
471.6 g/mol
1,3-Bis-(4-butylbenzyl)-imidazoliumchlorid
CAS No.: 177748-19-5
Cat. No.: VC20767344
Molecular Formula: C₃₁H₃₇NO₃
Molecular Weight: 471.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 177748-19-5 |
|---|---|
| Molecular Formula | C₃₁H₃₇NO₃ |
| Molecular Weight | 471.6 g/mol |
| IUPAC Name | [4-[1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenyl] 2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C31H37NO3/c1-7-28(23-11-9-8-10-12-23)29(24-13-17-26(18-14-24)34-22-21-32(5)6)25-15-19-27(20-16-25)35-30(33)31(2,3)4/h8-20H,7,21-22H2,1-6H3 |
| Standard InChI Key | CTLSGPNTAAJWSZ-UHFFFAOYSA-N |
| SMILES | CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC(=O)C(C)(C)C)C3=CC=CC=C3 |
| Canonical SMILES | CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC(=O)C(C)(C)C)C3=CC=CC=C3 |
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